Cas no 489-87-2 (5-Azuleneacetic acid, a,3,8-trimethyl-, (aS)-)

• Product Name: 5-Azuleneacetic acid, a,3,8-trimethyl-, (aS)-
• CAS No: 489-87-2
• MF: C₁₅H₁₆O₂
• MW: 228.286344528198
• CID: 331567
• PubChem ID: 3083593
• Update Time: 2025-04-19

5-Azuleneacetic acid, a,3,8-trimethyl-, (aS)- Chemical and Physical Properties

Names and Identifiers

• 5-Azuleneacetic acid, a,3,8-trimethyl-, (aS)-
• (2S)-2-(3,8-dimethylazulen-5-yl)propanoic acid
• Chamazulene carboxylic acid
• 2-(3,8-Dimethylazulen-5-yl)propanoic acid, (2S)-
• 5-Azuleneacetic acid, alpha,3,8-trimethyl-
• CHEMBL497088
• Chamazulenecarboxylic acid
• DTXSID60964139
• CP7638L7UB
• (alphaS)-alpha,3,8-Trimethyl-5-azuleneacetic acid
• 489-87-2
• 5-Azuleneacetic acid, alpha,3,8-trimethyl-, (alphaS)-
• 2-(3,8-Dimethylazulen-5-yl)propanoic acid

• Inchi： 1S/C15H16O2/c1-9-4-6-12(11(3)15(16)17)8-14-10(2)5-7-13(9)14/h4-8,11H,1-3H3,(H,16,17)/t11-/m0/s1
• InChI Key： VEHBLYQIKWPOQM-NSHDSACASA-N
• SMILES： OC([C@@H](C)C1C=CC(C)=C2C=CC(C)=C2C=1)=O

Computed Properties

• Exact Mass: 228.11508
• Monoisotopic Mass: 228.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Guaianes
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Guaianes